Cas no 852143-46-5 (3-4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 852143-46-5
• MF: C₁₃H₁₄N₄S
• MW: 258.342060565948
• CID: 6267574
• PubChem ID: 3613607
• Update Time: 2024-01-06

3-4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl-1H-indole
• 3-[4-ethyl-5-(methylsulfanyl)-4H-1,2,4-triazol-3-yl]-1H-indole
• SMR000017288
• IFLab1_002849
• 3-(4-ethyl-5-methylsulfanyl-1,2,4-triazol-3-yl)-1H-indole
• F0653-0125
• HMS2245F10
• 852143-46-5
• AKOS024592219
• EU-0060302
• IDI1_009308
• HMS1420B11
• MLS000102161
• CHEMBL1452697
• 3-(4-ethyl-5-(methylthio)-4H-1,2,4-triazol-3-yl)-1H-indole

• Inchi： 1S/C13H14N4S/c1-3-17-12(15-16-13(17)18-2)10-8-14-11-7-5-4-6-9(10)11/h4-8,14H,3H2,1-2H3
• InChI Key： CSZXTMBAZVLRTD-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2=CNC3C=CC=CC2=3)N1CC

Computed Properties

• Exact Mass: 258.09391764g/mol
• Monoisotopic Mass: 258.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8Ų